TC 2559 (fumarate)

• CAS No.: 212332-35-9
• Product Name: TC 2559 (fumarate)
• Molecular Formula: C20H26N2O9
• Molecular Weight: 438.433
• IUPAC Name: (E)-but-2-enedioic acid;(E)-4-(5-ethoxypyridin-3-yl)-N-methylbut-3-en-1-amine
• Standard InChI: InChI=1S/C12H18N2O.2C4H4O4/c1-3-15-12-8-11(9-14-10-12)6-4-5-7-13-2;2*5-3(6)1-2-4(7)8/h4,6,8-10,13H,3,5,7H2,1-2H3;2*1-2H,(H,5,6)(H,7,8)/b6-4+;2*2-1+
• Standard InChIKey: GEWVPSJQGJBDLM-MYBAKCFCSA-N
• SMILES: CCOC1=CN=CC(=C1)C=CCCNC.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
• Appearance: Solid powder
• Description: TC 2559 (fumarate) is a CNS-selective partial agonist for α4β2 subunit-containing nicotinic acetylcholine receptors (nAChRs) with an EC50 value of 0.18 µM for calcium signaling in HEK293 cells expressing human recombinant nAChRs.
• Purity: ≥95% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TC 2559 (fumarate)
• Reference: 1. Bencherif, M., Bane, A.J., Miller, C.H., et al. TC-2559: A novel orally active ligand selective at neuronal acetylcholine receptors Eur. J. Pharmacol. 409(1), 45-55 (2000).; 2. Chen, Y., Sharples, T.J.W., Phillips, K.G., et al. The nicotinic α4β2 receptor selective agonist, TC-2559, increases dopamine neuronal activity in the ventral tegmental area of rat midbrain slices Neuropharmacology 45(3), 334-344 (2003).; 3. Cheng, L.-Z., Han, L., Fan, J., et al. Enhanced inhibitory synaptic transmission in the spinal dorsal horn mediates antinociceptive effects of TC-2559 Mol. Pain 7:56, (2011).
• PubChem Compound: 56972184
• Last Modified: Nov 11 2021